(5-(Thiophen-2-yl)isoxazol-3-yl)(3-(2,2,2-trifluoroethoxy)azetidin-1-yl)methanone

• IUPAC Name: (5-thiophen-2-yl-1,2-oxazol-3-yl)-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]methanone
• InChI: InChI=1S/C13H11F3N2O3S/c14-13(15,16)7-20-8-5-18(6-8)12(19)9-4-10(21-17-9)11-2-1-3-22-11/h1-4,8H,5-7H2
• InChI Key: COTFEFGSHONVNH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=NOC(=C2)C3=CC=CS3)OCC(F)(F)F
• Molecular Formula: C13H11F3N2O3S
• Molecular Weight: 332.30 g/mol

Description

The compound contains several functional groups including an isoxazole ring, a thiophene ring, and a trifluoroethoxy group. Isoxazole is a five-membered ring compound consisting of three carbon atoms, one nitrogen atom, and one oxygen atom. The thiophene ring is a five-membered aromatic ring with four carbon atoms and one sulfur atom. The trifluoroethoxy group consists of a carbon atom bonded to three fluorine atoms and an oxygen atom.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the isoxazole and thiophene rings, and the trifluoroethoxy group. These groups would likely contribute to the overall polarity and reactivity of the compound.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The isoxazole ring might undergo reactions at the nitrogen or oxygen atoms, while the thiophene ring might undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the isoxazole, thiophene, and trifluoroethoxy groups would likely make the compound polar and potentially soluble in polar solvents.

Scientific Research Applications

Antimicrobial Activity

The compound’s structural features suggest potential antimicrobial properties. Researchers have investigated its effectiveness against bacteria, fungi, and other pathogens. .

HIV-1 Protease Inhibition

Indole derivatives, which share some structural features with our compound, have been studied as potential HIV-1 protease inhibitors. .

Future Directions

The potential applications of this compound would depend on its biological activity. Compounds containing isoxazole rings are found in a variety of pharmaceuticals and biologically active molecules, suggesting that this compound could have potential applications in medicinal chemistry or drug discovery.